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Compound of Interest

Compound Name: Cyclopropylcarboxylic acid

Cat. No.: B031269

An In-depth Technical Guide to Cyclopropylcarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of cyclopropylcarboxylic acid, a pivotal
building block in modern organic synthesis, with a particular focus on its applications in the
pharmaceutical and agrochemical industries. Its unique strained ring structure imparts distinct
chemical properties that are leveraged to enhance the biological activity, metabolic stability,
and pharmacokinetic profiles of complex molecules.

Chemical Identity and Properties

Cyclopropylcarboxylic acid, also known as cyclopropanecarboxylic acid, is a saturated fatty
acid characterized by a three-membered carbocyclic ring attached to a carboxyl group.

Chemical Identifiers

The fundamental identifiers for cyclopropylcarboxylic acid are summarized below, providing
essential information for database searches and regulatory documentation.
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Identifier

Value

CAS Number

1759-53-1[1][2][3][4]

Molecular Formula

CaHeO2[1][2][3][4]

Molecular Weight 86.09 g/mol [1][3][5]

IUPAC Name Cyclopropanecarboxylic acid[2][4]
Carboxycyclopropane, Cyclopropionic acid,

Synonyms ) i
Cyclopropylmethanoic acid[2][4]

inChi INChI=1S/C4H602/c5-4(6)3-1-2-3/h3H,1-2H2,

n
(H,5,6)[2][4]

InChlKey YMGUBTXCNDTFJI-UHFFFAQY SA-N[2][4]

Physicochemical Properties

The physical and chemical properties of cyclopropylcarboxylic acid are critical for its

handling, storage, and application in various reaction conditions. The strained cyclopropy! ring

influences its reactivity compared to linear carboxylic acids.[3]

Property Value
White crystalline solid or clear, light yellow
Appearance o
liquid[3][5]
Melting Point 14-17 °C[5][6][7]
Boiling Point 182-184 °C[3][6][7]
Density 1.081 g/mL at 25 °C[6][7]

Vapor Pressure

1.53 mmHg|[5]

Flash Point 72 °C (161.6 °F) - closed cup[8]
- Soluble in water, ethanol, ether, chloroform, and
Solubility
ethyl acetate[3][7]
pKa ~4.8
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Role in Drug Development

The cyclopropyl moiety is a highly valued structural motif in medicinal chemistry. Its
incorporation into drug candidates, often via intermediates like cyclopropylcarboxylic acid,
can significantly enhance pharmacological properties. The rigid structure of the ring can lock a
molecule into a bioactive conformation, improving binding affinity to target receptors.
Furthermore, the cyclopropyl group is known to increase metabolic stability by blocking sites
susceptible to oxidative metabolism, thereby improving the pharmacokinetic profile of a drug.[9]
Its derivatives are integral to pharmaceuticals with applications as anticoagulants, and
inhibitors for MET and VEGFR-2 kinases.[10]
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Fig. 1: Role of the cyclopropyl moiety in drug design.

Experimental Protocols: Synthesis of
Cyclopropylcarboxylic Acid

Several synthetic routes to cyclopropylcarboxylic acid have been established, varying in
scalability, reagent toxicity, and yield.

Protocol 1: Hydrolysis of Cyclopropyl Cyanide

This is a classical and well-documented method for preparing cyclopropylcarboxylic acid.[1]
[11] It involves the hydrolysis of cyclopropyl cyanide, which can be performed in one pot.
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Methodology:

Reaction Setup: A mixture of cyclopropyl cyanide and concentrated sulfuric acid is prepared
in a reaction vessel equipped with a stirrer and a dropping funnel.

Hydrolysis: The hydrolysis is initiated by the careful, portion-wise addition of water. The
reaction is exothermic and requires controlled cooling. Initially, 15-20 mL of water is added,
followed by larger portions (60-75 mL) at 10-15 minute intervals until a total of approximately
500 mL has been added.[11]

Completion: The mixture is heated for an additional 1.5 hours with occasional stirring to
ensure the complete disappearance of the oily cyanide layer.[11]

Acidification and Extraction: The solution is cooled in an ice bath and acidified with a pre-
chilled mixture of concentrated sulfuric acid and cracked ice.[11] The resulting layer of crude
cyclopropylcarboxylic acid and polymers is separated. The aqueous layer is then
extracted with ether.

Purification: The organic extracts and crude acid are combined, dried over an anhydrous salt
(e.g., Drierite), and the solvent is removed via distillation. The final product is purified by
vacuum distillation, yielding the acid boiling at 94-95°C at 26 mm Hg.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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